Gallate-MOF derived CoS2/C composites as an accelerated catalyst for room-temperature sodium–sulfur batteries†

Chemical Communications Pub Date: 2022-11-15 DOI: 10.1039/D2CC05071D

Abstract

CoS2/C microprisms with adsorption–catalysis synergistic effects were designed to be sulfur hosts in room-temperature sodium–sulfur batteries. CoS2/C can act as a polysulfide mediator to inhibit the shuttle effect and as a catalyst to accelerate polysulfide redox kinetics, achieving enhanced capabilities of 623 mA h g−1 after 870 cycles at 1 A g−1.

Graphical abstract: Gallate-MOF derived CoS2/C composites as an accelerated catalyst for room-temperature sodium–sulfur batteries
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